Cas no 7066-12-8 (1-[(6-methoxypyridin-3-yl)sulfonyl]-4-methylpiperazine)

• Product Name: 1-[(6-methoxypyridin-3-yl)sulfonyl]-4-methylpiperazine
• CAS No: 7066-12-8
• MF: C₁₁H₁₇N₃O₃S
• MW: 271.3359811306
• CID: 1745553
• PubChem ID: 2991320
• Update Time: 2025-04-21

1-[(6-methoxypyridin-3-yl)sulfonyl]-4-methylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-[(6-methoxypyridin-3-yl)sulfonyl]-4-methylpiperazine
• piperazine, 1-[(6-methoxy-3-pyridinyl)sulfonyl]-4-methyl-
• 1-[(6-Methoxypyridin-3-yl)sulfonyl]-4-methylpiperazine; piperazine, 1-[(6-methoxy-3-pyridinyl)sulfonyl]-4-methyl-
• MLS001160591
• 1-(6-methoxypyridin-3-yl)sulfonyl-4-methylpiperazine
• 1-[(6-methoxy-3-pyridinyl)sulfonyl]-4-methylpiperazine
• DTXSID50388143
• 7066-12-8
• AKOS002781577
• HMS2991E21
• CHEMBL1897482
• SMR000670308

• Inchi： 1S/C11H17N3O3S/c1-13-5-7-14(8-6-13)18(15,16)10-3-4-11(17-2)12-9-10/h3-4,9H,5-8H2,1-2H3
• InChI Key： ZASCAVMYQYEYON-UHFFFAOYSA-N
• SMILES： S(C1C=NC(=CC=1)OC)(N1CCN(C)CC1)(=O)=O

Computed Properties

• Exact Mass: 271.09921
• Monoisotopic Mass: 271.099062
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.1
• XLogP3: 0.1

Experimental Properties

• Density: 1.273
• Boiling Point: 401.3°C at 760 mmHg
• Flash Point: 196.5°C
• Refractive Index: 1.557
• PSA: 62.74